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Compound of Interest

Compound Name: Ethyl 4-acetoxybutanoate

Cat. No.: B043729

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Ethyl 4-acetoxybutanoate (CAS No: 25560-91-2). The information is compiled from various
scientific databases and chemical suppliers to serve as a reliable resource for laboratory and
research applications.

Quantitative Physical Properties

The physical characteristics of Ethyl 4-acetoxybutanoate are summarized in the table below.
It is important to note that while some of these properties have been experimentally
determined, others are based on computational predictions and are labeled accordingly.
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Property Value Source Type Citations

Molecular Formula CsH1404 [1112]1[3]

Molecular Weight 174.19 g/mol [1112]14]

Appearance Colorless Qil Experimental [2]

Boiling Point 105-1087C at6 Experimental [2][5]
mmHg

Melting Point Not available

Density Not available

Refractive Index Not available

Vapor Pressure Not available

Solubility

Sparingly soluble in
Acetone, Slightly
soluble in Chloroform,

Soluble in Methanol

Experimental

[2](5]

LogP (Octanol-Water

Partition Coefficient)

0.893

Predicted

[2]

Water Solubility
(log10WS)

-0.90

Predicted

[2]

Experimental Protocols

The following sections detail the general methodologies for determining the key physical

properties of a liquid ester like Ethyl 4-acetoxybutanoate.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination method is suitable.

Apparatus:
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Thiele tube or similar heating apparatus
Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of Ethyl 4-acetoxybutanoate (a few drops) is placed into the small test
tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is
distributed evenly.

The apparatus is heated gently. A stream of bubbles will emerge from the open end of the
capillary tube as the air inside expands and is replaced by the vapor of the liquid.

Heating is continued until a steady stream of bubbles is observed.
The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density
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Density is the mass per unit volume of a substance. For a liquid, it can be determined using a
pycnhometer or by direct mass and volume measurements.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Thermometer

Water bath

Procedure:
e The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

o The pycnometer is filled with Ethyl 4-acetoxybutanoate, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully wiped off.

o The filled pycnometer is weighed again to determine the mass of the liquid.
» The temperature of the liquid is recorded.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

» For higher accuracy, the procedure should be repeated, and the average value should be
taken. The determination should be performed at a constant temperature using a water bath.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and can be used to identify and assess the purity of a

sample.
Apparatus:

e Abbe refractometer
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Constant temperature water bath

Dropper or pipette

Soft tissue paper

Standard calibration liquid (e.qg., distilled water)
Procedure:

e The refractometer is calibrated using a standard liquid with a known refractive index at a
specific temperature.

» Afew drops of Ethyl 4-acetoxybutanoate are placed on the clean, dry prism of the
refractometer using a dropper.

e The prism is closed and the light source is adjusted to illuminate the field of view.

e The adjustment knob is turned until the boundary line between the light and dark fields is
sharp and centered in the crosshairs of the eyepiece.

o The refractive index is read from the scale.

e The temperature of the measurement is recorded from the thermometer attached to the
refractometer. Since the refractive index is temperature-dependent, the temperature should
be controlled using a constant temperature water bath.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of a liquid in various solvents can be determined qualitatively or quantitatively.

Apparatus:
o Test tubes with stoppers
o Graduated cylinders or pipettes

e \ortex mixer or shaker
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Analytical balance (for quantitative analysis)

Qualitative Procedure:

A small, measured volume (e.g., 1 mL) of Ethyl 4-acetoxybutanoate is placed in a test
tube.

A small, measured volume (e.g., 1 mL) of the solvent (e.g., water, acetone, chloroform,
methanol) is added to the test tube.

The test tube is stoppered and shaken vigorously for a set period.

The mixture is allowed to stand and observed for homogeneity. If the mixture is a single clear
phase, the substance is soluble. If two distinct layers form, it is insoluble. If the mixture is
cloudy, it is partially or sparingly soluble.

Quantitative Procedure (Example for Water):

A known volume of water is placed in a flask.

Ethyl 4-acetoxybutanoate is added dropwise while stirring until the solution becomes
saturated (i.e., a persistent second phase appears).

The total volume or mass of the added ester is recorded.

Alternatively, a saturated solution is prepared and allowed to equilibrate. A known volume of
the aqueous layer is then carefully separated, and the concentration of the dissolved ester is
determined using a suitable analytical technique (e.g., gas chromatography).

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of Ethyl 4-acetoxybutanoate.
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Workflow for Physical Property Determination of Ethyl 4-acetoxybutanoate
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Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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